![molecular formula C16H21NO3 B7440929 (2R)-1-(4-phenylbutanoyl)piperidine-2-carboxylic acid](/img/structure/B7440929.png)
(2R)-1-(4-phenylbutanoyl)piperidine-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-1-(4-phenylbutanoyl)piperidine-2-carboxylic acid, also known as phenylpiracetam, is a nootropic drug that has been reported to enhance cognitive function and memory. This compound was first synthesized in the 1980s in Russia, and since then, it has gained popularity as a cognitive enhancer.
Mechanism of Action
The exact mechanism of action of (2R)-1-(4-phenylbutanoyl)piperidine-2-carboxylic acidtam is not fully understood. However, it is believed to modulate the activity of neurotransmitters, including acetylcholine, dopamine, and glutamate. It has also been reported to increase the density of dopamine receptors in the brain, which may contribute to its cognitive enhancing effects.
Biochemical and Physiological Effects:
Phenylpiracetam has been reported to increase the activity of the central nervous system, leading to improved cognitive function and physical performance. It has also been shown to increase the levels of neurotransmitters, including acetylcholine, dopamine, and glutamate, which are involved in cognitive processes such as memory and learning.
Advantages and Limitations for Lab Experiments
Phenylpiracetam has several advantages for lab experiments, including its ability to enhance cognitive function and memory. However, its effects may vary depending on the dosage and the individual's response. Additionally, the long-term effects of (2R)-1-(4-phenylbutanoyl)piperidine-2-carboxylic acidtam are not fully understood, and further research is needed to determine its safety and efficacy.
Future Directions
There are several future directions for research on (2R)-1-(4-phenylbutanoyl)piperidine-2-carboxylic acidtam. One area of interest is its potential as a treatment for cognitive disorders such as Alzheimer's disease and dementia. Another area of research is its effects on physical performance, particularly in athletes. Additionally, further studies are needed to determine the optimal dosage and the long-term effects of (2R)-1-(4-phenylbutanoyl)piperidine-2-carboxylic acidtam.
In conclusion, (2R)-1-(4-phenylbutanoyl)piperidine-2-carboxylic acidtam is a nootropic drug that has gained popularity for its cognitive enhancing properties. Its mechanism of action is not fully understood, but it is believed to modulate the activity of neurotransmitters involved in cognitive processes. Phenylpiracetam has several advantages for lab experiments, including its ability to enhance cognitive function and memory. However, further research is needed to determine its safety and efficacy, as well as its potential as a treatment for cognitive disorders and its effects on physical performance.
Synthesis Methods
Phenylpiracetam can be synthesized through various methods, including the reaction of 4-phenylbutyric acid with piperidine and chloroacetyl chloride. The reaction yields (2R)-1-(4-phenylbutanoyl)piperidine-2-carboxylic acid, which is then purified through recrystallization. Another method involves the reaction of 4-phenylbutyric acid with hydrazine hydrate, followed by the reaction with 2-bromoacetophenone to yield (2R)-1-(4-phenylbutanoyl)piperidine-2-carboxylic acidtam.
Scientific Research Applications
Phenylpiracetam has been extensively studied for its cognitive enhancing properties. Studies have shown that (2R)-1-(4-phenylbutanoyl)piperidine-2-carboxylic acidtam can improve memory, attention, and learning in animals and humans. It has also been reported to have neuroprotective effects and to enhance physical performance.
properties
IUPAC Name |
(2R)-1-(4-phenylbutanoyl)piperidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO3/c18-15(11-6-9-13-7-2-1-3-8-13)17-12-5-4-10-14(17)16(19)20/h1-3,7-8,14H,4-6,9-12H2,(H,19,20)/t14-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJLWEWJUNPUETF-CQSZACIVSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)C(=O)O)C(=O)CCCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCN([C@H](C1)C(=O)O)C(=O)CCCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.